Cas no 400080-23-1 (4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile)

• Product Name: 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
• CAS No: 400080-23-1
• MF: C₁₇H₁₀Cl₂N₄O
• MW: 357.193500995636
• CID: 6786499
• PubChem ID: 1473646
• Update Time: 2025-10-24

4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile
• 4-(4-chloroanilino)-1-(4-chlorophenyl)-6-oxopyridazine-3-carbonitrile
• 1-(4-chlorophenyl)-4-[(4-chlorophenyl)amino]-6-oxo-1,6-dihydropyridazine-3-carbonitrile
• Oprea1_173001
• 1-(4-chlorophenyl)-4-[(4-chlorophenyl)amino]-6-oxopyridazine-3-carbonitrile
• 3F-063
• AKOS005087372
• 400080-23-1
• 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

• Inchi： 1S/C17H10Cl2N4O/c18-11-1-5-13(6-2-11)21-15-9-17(24)23(22-16(15)10-20)14-7-3-12(19)4-8-14/h1-9,21H
• InChI Key： YCBNPXLOCROFCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C=C(C(C#N)=N1)NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 356.0231663g/mol
• Monoisotopic Mass: 356.0231663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

Professional Introduction to Compound with CAS No. 400080-23-1 and Product Name: 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile

The compound with the CAS number 400080-23-1 and the product name 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including chloro substituents and a pyridazine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating pyridazine moieties. Pyridazines are known for their broad spectrum of biological activities, making them valuable in the design of novel therapeutic agents. The specific arrangement of functional groups in 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile suggests potential interactions with various biological targets, which has prompted extensive investigation into its pharmacological properties.

One of the key areas of interest is the compound's ability to modulate enzyme activity. Enzymes play a crucial role in numerous biological pathways, and their inhibition or activation can lead to significant therapeutic effects. The chloroanilino and chlorophenyl groups in this compound may contribute to its binding affinity for specific enzymes, thereby influencing metabolic processes or signaling pathways. Preliminary computational studies have suggested that these groups could form hydrogen bonds or hydrophobic interactions with target proteins, enhancing the compound's efficacy.

In addition to enzyme modulation, this compound has shown promise in interacting with DNA and RNA molecules. The oxo-pyridazine core is particularly interesting as it can potentially interfere with nucleic acid binding or alter gene expression. Such interactions are critical in developing treatments for diseases associated with genetic mutations or dysregulated gene expression. Current research is focused on understanding the mechanisms by which this compound affects nucleic acid interactions at the molecular level.

The synthesis of 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile involves a multi-step process that requires precise control over reaction conditions. The use of chlorinated intermediates necessitates careful handling to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridazine ring efficiently. These methods not only improve synthetic efficiency but also enhance the overall quality of the final product.

From a pharmaceutical perspective, the potential applications of this compound are vast. Its structural features make it a suitable candidate for further derivatization to develop new drug candidates. By modifying specific functional groups, researchers can fine-tune the biological activity and pharmacokinetic properties of the compound. This flexibility is essential in drug discovery, where optimizing a molecule for therapeutic use often requires extensive structural modifications.

Recent advances in high-throughput screening (HTS) technologies have enabled rapid evaluation of large libraries of compounds for biological activity. 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile has been incorporated into several HTS campaigns aimed at identifying novel bioactive molecules. These screenings have provided valuable insights into its potential therapeutic applications and have guided subsequent structural optimization efforts.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies include cell-based assays, animal models, and other in vitro/in vivo experiments designed to evaluate toxicity, mutagenicity, and other safety-related parameters. Preliminary results suggest that the compound exhibits moderate toxicity at higher concentrations but remains relatively safe at lower doses relevant for therapeutic use.

In conclusion, 4-(4-Chloroanilino)-1-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridazinecarbonitrile represents a promising candidate for further development in pharmaceutical research. Its unique molecular structure and functional groups provide a strong foundation for designing novel therapeutic agents with diverse biological activities. Continued research into its pharmacological properties, synthetic pathways, and safety profile will be essential in realizing its full potential in drug discovery and development.